Cas no 59165-97-8 ([1,2,4]Triazino[4,3-b][1,2,4]triazepine-4,9(1H,8H)-dione, 3,7-dimethyl-)

• Product Name: [1,2,4]Triazino[4,3-b][1,2,4]triazepine-4,9(1H,8H)-dione, 3,7-dimethyl-
• CAS No: 59165-97-8
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• CID: 339653
• PubChem ID: 596546
• Update Time: 2025-04-19

[1,2,4]Triazino[4,3-b][1,2,4]triazepine-4,9(1H,8H)-dione, 3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazino[4,3-b][1,2,4]triazepine-4,9(1H,8H)-dione, 3,7-dimethyl-
• 3,7-dimethyl-1,8-dihydro-[1,2,4]triazino[4,3-b][1,2,4]triazepine-4,9-dione
• 3,7-Dimethyl[1,2,4]triazino[4,3-b][1,2,4]triazepine-4,9(1H,8H)-dione #
• DTXSID30418730
• AETZCTRYVMVQEG-UHFFFAOYSA-N
• AC1NT14K
• 59165-97-8
• 3,7-Dime-4,9-dioxo-1,4,8,9-hydro--as-triazino(4,3-b)-1,2,4-triazepine
• 3,7-Dimethyl-[1,2,4]triazino[4,3-b][1,2,4]triazepine-4,9(1H,8H)-dione

• Inchi： 1S/C8H9N5O2/c1-4-3-6(14)9-8-11-10-5(2)7(15)13(8)12-4/h3H2,1-2H3,(H,9,11,14)
• InChI Key： AETZCTRYVMVQEG-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN2C(C(C)=NN=C2N1)=O

Computed Properties

• Exact Mass: 207.07577
• Monoisotopic Mass: 207.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• PSA: 86.49